Cas no 1511255-82-5 (Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)-)

• Product Name: Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)-
• CAS No: 1511255-82-5
• MF: C₁₀H₅ClF₂N₂O
• MW: 242.609308004379
• CID: 5170818
• Update Time: 2025-10-29

Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)-
• 2-Chloro-5-fluoro-4-(3-fluorophenoxy)pyrimidine

• Inchi： 1S/C10H5ClF2N2O/c11-10-14-5-8(13)9(15-10)16-7-3-1-2-6(12)4-7/h1-5H
• InChI Key： QSUPJDNBADYOSS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(F)C(OC2=CC=CC(F)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)-

Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)- (CAS No. 1511255-82-5): A Key Intermediate in Modern Pharmaceutical Research

The compound Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)-, identified by its CAS number CAS No. 1511255-82-5, represents a significant intermediate in the realm of pharmaceutical chemistry. This heterocyclic aromatic compound, characterized by its chloro and fluoro substituents, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules.

At the heart of its utility lies the unique structural motif of the pyrimidine core, which is a fundamental scaffold in medicinal chemistry. The presence of fluorine atoms at the 5-position and 3-position of the phenoxyl group introduces specific electronic and steric properties that modulate reactivity and binding affinity. These features make it an invaluable building block for designing novel therapeutic agents targeting various disease mechanisms.

In recent years, researchers have leveraged this compound to develop innovative approaches for treating a range of disorders, including oncological and infectious diseases. The fluorine atoms, in particular, play a pivotal role in enhancing metabolic stability and improving pharmacokinetic profiles of drug candidates. This has been exemplified in several cutting-edge studies that highlight the compound's role in generating potent inhibitors of kinases and other enzymes implicated in cancer progression.

One notable application of Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)- is in the synthesis of small-molecule inhibitors that disrupt signal transduction pathways critical for tumor growth. For instance, studies have demonstrated its efficacy in generating compounds that selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors. The chloro and fluoro groups facilitate interactions with key residues in the active sites of these enzymes, leading to high-affinity binding and subsequent inhibition of their catalytic activity.

The phenoxyl moiety further enhances the compound's potential by allowing for additional functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse substituents, expanding the chemical space available for drug discovery. Recent advances in transition-metal-catalyzed reactions have made these transformations more efficient and scalable, paving the way for rapid development of novel analogs with tailored biological activities.

Another area where this compound has made significant contributions is in the treatment of infectious diseases. Fluorinated pyrimidines are known for their ability to interfere with viral replication cycles. For example, derivatives of Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)- have been explored as inhibitors of viral polymerases, demonstrating promising results in preclinical studies. The structural features of these compounds allow them to mimic natural nucleobases, thereby inhibiting essential enzymatic steps in viral replication.

The synthesis of this compound also exemplifies modern synthetic methodologies that emphasize efficiency and sustainability. Catalytic processes have been developed to minimize waste and reduce reaction times, aligning with green chemistry principles. These methods often employ palladium or copper catalysts that facilitate multiple steps into a single reaction sequence, streamlining the overall synthetic route.

In conclusion, Pyrimidine, 2-chloro-5-fluoro-4-(3-fluorophenoxy)- (CAS No. 1511255-82-5) stands as a testament to the power of heterocyclic chemistry in addressing contemporary challenges in medicine. Its unique structural features and versatile reactivity make it an indispensable tool for pharmaceutical researchers striving to develop next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future treatments.